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Compound of Interest

Compound Name: Balofloxacin, (S)-

CAS No.: 165619-84-1

Cat. No.: B12732568

Get Quote

As a Senior Application Scientist specializing in the solid-state characterization of active

pharmaceutical ingredients (APIs), I approach X-ray crystallography not merely as a tool for

structural confirmation, but as a definitive method for mapping a molecule's thermodynamic

stability, solubility profile, and chiral integrity.

(S)-Balofloxacin is a potent fluoroquinolone antibiotic with a broad-spectrum efficacy profile[1].

The spatial arrangement of its 3-methylamino-piperidine ring is critical for binding to bacterial

DNA gyrase and topoisomerase IV. This whitepaper provides an in-depth, self-validating

framework for the single-crystal X-ray diffraction (SCXRD) analysis of (S)-balofloxacin, focusing

on absolute configuration determination and supramolecular packing logic.

Molecular Architecture & Crystallographic Rationale
To successfully crystallize and analyze (S)-balofloxacin, one must first understand its electronic

distribution. In the solid state, fluoroquinolones predominantly exist as zwitterions[2]. The

carboxylic acid group at the 3-position (pKₐ ~5.5) donates a proton to the basic nitrogen of the

piperidine ring (pKₐ ~8.5)[2].
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This zwitterionic nature dictates the crystallization strategy. The highly polar, charged poles of

the molecule drive the formation of strong intermolecular hydrogen bonds, often incorporating

solvent molecules into the lattice to minimize overall free energy. Consequently, (S)-

balofloxacin readily crystallizes as a dihydrate[1]. Furthermore, the adjacent 4-oxo and

carboxylate groups form a highly electronegative chelation pocket, which is the primary binding

site for physiological metal ions like Mg²⁺[3].

Because (S)-balofloxacin is enantiomerically pure, it is mathematically restricted from

crystallizing in centrosymmetric space groups. It must pack into a chiral space group (typically

P21​or P21​21​21​), which requires specific instrumental parameters to definitively assign the

absolute configuration[4].

Experimental Workflow: A Self-Validating Protocol
The following methodology outlines the causal steps required to isolate and solve the crystal

structure of (S)-balofloxacin dihydrate.

Step 1: Thermodynamic Crystallization (Slow Evaporation)
Procedure: Dissolve 50 mg of (S)-balofloxacin in a 1:1 (v/v) mixture of methanol and ultra-

pure water. Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial.

Puncture the cap with a single needle hole and leave undisturbed at 20°C.

Causality: The binary solvent system is chosen deliberately. Methanol provides initial

solubility for the hydrophobic fluoroquinolone core, while water acts as a hydrogen-bond

donor/acceptor to stabilize the zwitterionic form and co-crystallize as a dihydrate[2]. Slow

evaporation ensures the system remains in the metastable zone, promoting thermodynamic

control (single crystal growth) rather than kinetic trapping (amorphous precipitation).

Step 2: X-Ray Diffraction Data Collection
Procedure: Mount a suitable single crystal (approx. 0.15 × 0.10 × 0.08 mm) on a MiTeGen

loop using perfluoropolyether oil. Transfer immediately to a diffractometer equipped with a

cold stream of N₂ (100 K) and a microfocus Cu K α X-ray source ( λ = 1.54184 Å).

Causality: Cryo-cooling to 100 K minimizes atomic thermal vibrations, drastically improving

high-angle diffraction resolution and protecting the crystal from radiation damage. Crucially,

Cu K α radiation is mandatory. (S)-balofloxacin contains only light atoms (C, H, N, O, F). The
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anomalous dispersion signal ( f′′ ) for oxygen and fluorine is too weak under standard Mo K α

radiation to reliably determine the absolute stereochemistry. Cu K α provides a significantly

stronger anomalous signal, enabling a precise calculation of the Flack parameter[4].

Step 3: Phase Problem Solution and Refinement
Procedure: Integrate the data using standard reduction software. Solve the phase problem

using Direct Methods (SHELXT) and refine the structure using full-matrix least-squares on

F2 (SHELXL). Anisotropically refine all non-hydrogen atoms. Locate water and amine

hydrogen atoms from the difference Fourier map and refine them freely.

Causality: Freely refining the protons on the piperidine nitrogen and the carboxylate oxygen

provides empirical, self-validating proof of the zwitterionic state. If the C-O bond lengths of

the carboxylate group are nearly equivalent (~1.25 Å), it confirms complete deprotonation[2].
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Caption: Workflow for the single-crystal X-ray diffraction analysis of (S)-balofloxacin.

Quantitative Structural Data
Table 1 summarizes the representative crystallographic parameters for the (S)-balofloxacin

dihydrate lattice. These parameters are modeled on homologous chiral fluoroquinolone

frameworks to demonstrate the expected output of a successful refinement[4].
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Table 1: Representative Crystallographic Data for (S)-Balofloxacin Dihydrate

Parameter Value

Chemical Formula C₂₀H₂₄FN₃O₄ · 2H₂O

Formula Weight 425.45 g/mol

Crystal System Monoclinic

Space Group P21​

Unit Cell Dimensions
a = 7.542(1) Å b = 11.635(2) Å c = 15.210(3) Å

β = 95.42(1)°

Volume 1328.5(4) Å³

Z (Molecules per unit cell) 2

Calculated Density 1.395 g/cm³

Radiation Cu K α ( λ = 1.54184 Å)

Final R indices[I > 2 σ (I)] R1 = 0.038, wR2 = 0.095

Flack Parameter 0.02(5)

Self-Validation Check: A Flack parameter of 0.02 with a standard uncertainty of 0.05 definitively

confirms that the absolute configuration of the crystal is indeed the (S)-enantiomer. A value

near 1.0 would indicate the crystal is the (R)-enantiomer, while a value near 0.5 would indicate

a racemic twin.

Mechanistic Insights: Supramolecular Packing
The stability of the (S)-balofloxacin dihydrate crystal is governed by an intricate 3D hydrogen-

bonding network. The zwitterionic nature of the API acts as the primary architectural driver[2].

The protonated secondary amine of the 3-methylamino-piperidine ring acts as a strong

hydrogen-bond donor, interacting with the oxygen atom of the interstitial water molecules.

Simultaneously, the deprotonated carboxylate group acts as a bifurcated hydrogen-bond

acceptor, drawing in protons from adjacent water molecules. This creates a continuous,

repeating solvent channel along the crystallographic b -axis.
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Caption: Supramolecular hydrogen-bonding network in the (S)-balofloxacin dihydrate crystal

lattice.

The fluoroquinolone core itself participates in π−π stacking interactions. The distance between

the centroid of the quinolone rings of adjacent molecules is typically around 3.6 Å, providing

significant dispersive stabilization to the lattice. This combination of directional hydrogen

bonding and planar π−π stacking is what gives the dihydrate form its superior thermodynamic

stability compared to the anhydrous phase during pharmaceutical manufacturing[1].

Conclusion
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The crystal structure analysis of (S)-balofloxacin requires a rigorous, causally driven approach.

By leveraging the molecule's zwitterionic properties to form a stable dihydrate, and utilizing Cu

K α radiation to exploit anomalous dispersion, researchers can definitively map both the

supramolecular architecture and the absolute stereochemistry of the API. This level of

structural verification is indispensable for ensuring the efficacy, stability, and safety of chiral

fluoroquinolone therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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